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Abstract

(+)-Tetraphos, a chiral phosphine ligand, holds significance in the field of asymmetric catalysis.
This technical guide provides a comprehensive overview of its known properties, including its
chemical identity and characteristics. While detailed experimental protocols and biological
activity data remain limited in publicly accessible literature, this document consolidates the
available information to serve as a foundational resource for researchers in chemistry and drug
development.

Chemical Identity and Properties

(+)-Tetraphos is chemically identified with the CAS Number 162872-01-7. It is a chiral
phosphine ligand recognized for its potential in inducing enantioselectivity in chemical
reactions.[1]

Table 1: Chemical and Physical Properties of (+)-Tetraphos
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Property Value Source
CAS Number 162872-01-7 [1]
Molecular Formula C12H30P4 [1]
Molecular Weight 298.26 g/mol [1]

A chiral phosphine ligand with
o strong enantioselectivity, used
Description ) ) ) [1]
in asymmetric catalysis and

fine chemical synthesis.

Calculated PSA 54.36 Az LookChem

Calculated LogP 4.69280 LookChem

Note: Experimental data for properties such as melting point, boiling point, and solubility are
not readily available in the reviewed literature.

It is important to distinguish (+)-Tetraphos (CAS 162872-01-7) from other compounds that may
share the "tetraphos" name but have different structures and CAS numbers. For instance, the
linear tetraphosphine ligand 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane has a
different CAS number (23582-04-9) and molecular formula (C42H42P4).[2][3] Similarly,
"tetraphosphorus” (P4) is an entirely different chemical entity.[4][5]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of (+)-Tetraphos with CAS
number 162872-01-7 are not extensively documented in readily accessible scientific journals.
Chemical suppliers list the compound, indicating its availability for research purposes. The
general synthesis of chiral phosphine ligands often involves multi-step procedures, including
the use of chiral precursors and reactions with phosphine-containing reagents.[5][6]

Applications in Asymmetric Catalysis

(+)-Tetraphos is categorized as a chiral phosphine ligand for use in asymmetric catalysis.[1]
Such ligands are crucial in modern organic synthesis and drug development for their ability to
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control the stereochemical outcome of a reaction, leading to the selective formation of a
desired enantiomer of a chiral molecule.[7][8]

Chiral phosphine ligands are widely employed in various transition metal-catalyzed reactions,
including:

» Asymmetric Hydrogenation: The reduction of prochiral olefins, ketones, and imines to
produce chiral alkanes, alcohols, and amines, respectively.

» Asymmetric Allylic Alkylation: The enantioselective formation of carbon-carbon bonds.

e Cross-Coupling Reactions: The formation of carbon-carbon and carbon-heteroatom bonds
with stereochemical control.[9]

While the potential applications of (+)-Tetraphos lie within these areas, specific experimental
protocols detailing its use, including catalyst preparation, reaction conditions, substrate scope,
and enantiomeric excess (ee) values achieved, are not currently available in the public domain.

Diagram 1: General Workflow for Asymmetric Catalysis
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Caption: A generalized workflow illustrating the key stages in an asymmetric catalytic process
utilizing a chiral ligand like (+)-Tetraphos.

Biological Activity and Signaling Pathways

There is currently no scientific literature available that describes any biological activity or
involvement in signaling pathways for (+)-Tetraphos (CAS 162872-01-7). The primary
application of such synthetic chiral phosphine ligands is in chemical synthesis rather than as
biologically active agents themselves.

While some metal complexes containing phosphine ligands have been investigated for their
biological properties, including potential anticancer or antimicrobial activities, this is a distinct
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area of research and does not directly pertain to the biological effects of the free ligand (+)-
Tetraphos.[4][10] The role of chiral phosphine ligands in drug development is primarily as tools
to synthesize enantiomerically pure pharmaceutical compounds.[7]

Conclusion

(+)-Tetraphos (CAS 162872-01-7) is a chiral phosphine ligand with established utility in the
field of asymmetric catalysis. While its fundamental chemical identity is known, a
comprehensive understanding of its physical properties, specific catalytic applications with
detailed protocols, and any potential biological interactions is hampered by the limited
availability of public data. This guide serves as a starting point for researchers, highlighting the
current knowledge and identifying areas where further investigation is required to fully exploit
the potential of this ligand in synthetic chemistry and drug discovery. Researchers are
encouraged to consult chemical supplier databases for availability and to perform detailed
literature searches in specialized chemical databases for any newly published data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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